Cas no 72976-16-0 (3-phenylpentanedihydrazide)
3-phenylpentanedihydrazide structure
Product Name:3-phenylpentanedihydrazide
CAS No:72976-16-0
MF:C11H16N4O2
MW:236.270341873169
CID:977699
PubChem ID:232610
Update Time:2025-04-19
3-phenylpentanedihydrazide Chemical and Physical Properties
Names and Identifiers
-
- 3-phenylpentanedihydrazide
- NSC-30303
- DTXSID20283191
- NSC30303
- 72976-16-0
-
- Inchi: 1S/C11H16N4O2/c12-14-10(16)6-9(7-11(17)15-13)8-4-2-1-3-5-8/h1-5,9H,6-7,12-13H2,(H,14,16)(H,15,17)
- InChI Key: NMMIPXKBYYWNPT-UHFFFAOYSA-N
- SMILES: O=C(CC(C1C=CC=CC=1)CC(NN)=O)NN
Computed Properties
- Exact Mass: 236.12748
- Monoisotopic Mass: 236.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 110Ų
Experimental Properties
- Density: 1.232
- Boiling Point: 589.2°C at 760 mmHg
- Flash Point: 310.2°C
- Refractive Index: 1.582
- PSA: 110.24
3-phenylpentanedihydrazide Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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